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Compound of Interest

Compound Name:
Dimethyl 1H-imidazole-4,5-

dicarboxylate

Cat. No.: B105194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 1H-imidazole-4,5-
dicarboxylate, a versatile heterocyclic compound with significant applications in medicinal

chemistry and materials science. This document details its chemical structure, physicochemical

properties, synthesis, and its role as a key intermediate in the development of therapeutic

agents.

Core Compound Properties
Dimethyl 1H-imidazole-4,5-dicarboxylate is a stable, white to off-white crystalline solid.[1] Its

fundamental properties are summarized in the table below, providing a quick reference for

laboratory use.
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Property Value Reference(s)

CAS Number 3304-70-9 [1][2][3]

Molecular Formula C₇H₈N₂O₄ [1][4]

Molecular Weight 184.15 g/mol [1][4]

Appearance
White to almost white

crystalline powder
[1][2]

Melting Point 207 - 212 °C [1]

Purity ≥ 98% (HPLC) [1][4]

IUPAC Name
dimethyl 1H-imidazole-4,5-

dicarboxylate
[5]

Synonyms
1H-Imidazole-4,5-dicarboxylic

acid dimethyl ester
[1][2][3]

Solubility Sparingly soluble in water. [6]

Spectroscopic Data
The structural integrity of Dimethyl 1H-imidazole-4,5-dicarboxylate is confirmed through

various spectroscopic techniques. The following tables summarize key spectral data.

NMR Spectroscopy
Nucleus

Chemical Shift (δ)
ppm

Multiplicity Assignment

¹H NMR ~7.9 s Imidazole C2-H

~3.8 s Ester -OCH₃

¹³C NMR ~162 Ester C=O

~138 Imidazole C2

~128 Imidazole C4/C5

~52 Ester -OCH₃
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Note: Predicted chemical shifts. Actual values may vary depending on the solvent and

experimental conditions.

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~3100 Broad N-H stretch (imidazole)

~2950 Medium C-H stretch (methyl)

~1720 Strong C=O stretch (ester)

~1550 Medium C=N stretch (imidazole ring)

~1250 Strong C-O stretch (ester)

Mass Spectrometry
m/z Relative Intensity Assignment

184 High [M]⁺ (Molecular Ion)

153 High [M - OCH₃]⁺

125 Medium [M - COOCH₃]⁺

97 Medium [M - 2(COOCH₃)]⁺

Experimental Protocols
Synthesis of Dimethyl 1H-imidazole-4,5-dicarboxylate
The synthesis of Dimethyl 1H-imidazole-4,5-dicarboxylate can be achieved through a two-

step process involving the synthesis of the parent imidazole-4,5-dicarboxylic acid followed by

esterification.

Step 1: Synthesis of Imidazole-4,5-dicarboxylic Acid

This protocol is adapted from a patented industrial process.
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Materials: Imidazole, Formaldehyde (37% aqueous solution), Potassium Hydroxide, Nitric

Acid (65%).

Procedure:

In a round-bottom flask, dissolve 1 mole of imidazole in a 2 to 5-fold molar excess of 37%

aqueous formaldehyde.

Add a catalytic amount of a strong base such as potassium hydroxide.

Heat the mixture to reflux for 2-4 hours. This results in the formation of hydroxymethylated

imidazole intermediates.

In a separate reaction vessel, bring a 15 to 20-fold molar excess of 65% nitric acid to a

boil.

Slowly add the hydroxymethylated imidazole mixture to the boiling nitric acid.

Continue heating at 100-140°C for 6-10 hours to facilitate the oxidation of the

hydroxymethyl groups to carboxylic acids.

Upon cooling, imidazole-4,5-dicarboxylic acid will precipitate from the solution.

Isolate the solid product by filtration, wash with cold water, and dry under vacuum.

Step 2: Esterification to Dimethyl 1H-imidazole-4,5-dicarboxylate

This is a standard Fischer esterification protocol.

Materials: Imidazole-4,5-dicarboxylic acid, Methanol, Concentrated Sulfuric Acid.

Procedure:

Suspend 1 mole of imidazole-4,5-dicarboxylic acid in an excess of methanol in a round-

bottom flask.

Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.
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Heat the mixture to reflux for 4-6 hours, or until the reaction is complete (monitored by

TLC).

Cool the reaction mixture to room temperature.

Neutralize the excess acid with a suitable base (e.g., saturated sodium bicarbonate

solution).

The product, Dimethyl 1H-imidazole-4,5-dicarboxylate, will precipitate.

Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent

(e.g., methanol/water mixture) to obtain the pure product.
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Formaldehyde, KOH
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Esterification

Methanol, H₂SO₄
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pnas.org [pnas.org]

2. A schematic diagram for the hedgehog (HH) signaling pathway [pfocr.wikipathways.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. [PDF] Small molecule modulation of Smoothened activity | Semantic Scholar
[semanticscholar.org]

6. File:Hh signalling pathway.jpg - Embryology [embryology.med.unsw.edu.au]

To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl 1H-imidazole-
4,5-dicarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105194#dimethyl-1h-imidazole-4-5-dicarboxylate-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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